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Introduction

The BG11 medium is a robust and widely used formulation for the cultivation of a diverse range
of freshwater cyanobacteria and algae. Its well-defined composition provides the essential
nutrients required for vigorous algal growth, making it a foundational tool in phycology
research, biotechnology, and the development of algae-based products. For large-scale
cultivation, essential for producing significant biomass for drug discovery and other industrial
applications, precise preparation and management of the culture medium are critical for
success.

These application notes provide detailed protocols for the preparation of BG11 medium, tables
outlining its standard and modified compositions, and guidelines for its use in large-scale algae
cultivation.

Composition of BG11 Medium

The composition of BG11 medium can be adapted to meet the specific requirements of the
algal species being cultivated and the production goals. Below are tables detailing the standard
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BG11 formulation and a common modification.

Table 1: Standard BG11 Medium Composition
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Stock Solution

Amount of Stock

Final

Component ] . Concentration in
Concentration (g/L) per 1L of Medium )
Medium
Macronutrients
Sodium Nitrate
150 10 mL 1.5¢g/L
(NaNO:s)
Dipotassium
40 1mL 0.04 g/L
Phosphate (K2HPOa4)
Magnesium Sulfate
75 1mL 0.075 g/L
(MgS0a-7H20)
Calcium Chloride
36 1mL 0.036 g/L
(CaCl2-2H20)
Sodium Carbonate
20 1mL 0.02 g/L
(Na2CO0s3)
Chelating Agents &
Iron
Citric Acid 6 1mL 0.006 g/L
Ferric Ammonium
] 6 1mL 0.006 g/L
Citrate
Disodium EDTA
1 1mL 0.001 g/L
(NazEDTA-2H20)
Trace Metals (A5+Co
] 1mL
Solution)
Boric Acid (HsBOs3) 2.86 2.86 mg/L
Manganese Chloride
1.81 1.81 mg/L
(MnCl2-4H20)
Zinc Sulfate
0.222 0.222 mg/L
(ZnS04-7H20)
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Sodium Molybdate

0.39 0.39 mg/L
(Na2Mo004-2H20)
Copper Sulfate

0.079 0.079 mg/L
(CuS04-5H20)
Cobalt(Il) Nitrate

0.0494 0.0494 mg/L

(Co(NOs3)2:6H20)

Data sourced from multiple references, including UTEX and CCAP.[1][2][3]
Table 2: Modified BG11 Medium Example

This is an example of a modified BG11 medium; modifications can vary significantly based on

the target species and cultivation goals.
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Stock Solution

Final
Amount of Stock

Component ] . Concentration in
Concentration (g/L) per 1L of Medium )
Medium
Macronutrients
Sodium Nitrate
75 10 mL 0.75 g/L
(NaNO:s)
Dipotassium
4.0 1.0mL 0.004 g/L
Phosphate (K2HPOa4)
Magnesium Sulfate
7.5 1.0mL 0.0075 g/L
(MgS0a-7H20)
Calcium Chloride
3.6 1.0mL 0.0036 g/L
(CaCl2-2H20)
Sodium Carbonate
2.0 1.0 mL 0.002 g/L
(Na2CO0s3)
Chelating Agents &
Iron
Citric acid 0.60 1.0 mL 0.0006 g/L
Ammonium ferric
_ 0.60 1.0 mL 0.0006 g/L
citrate green
Disodium EDTA
0.10 1.0mL 0.0001 g/L
(Na2EDTA)
Trace Metals 1.0 mL
Boric Acid (HsBOs3) 2.86 2.86 mg/L
Manganese Chloride
1.81 1.81 mg/L
(MnCl2-4H20)
Zinc Sulfate
0.22 0.22 mg/L
(ZnS04-7H20)
Sodium Molybdate
0.39 0.39 mg/L
(NazM00a4-2H20)
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Copper Sulfate

0.08 0.08 mg/L
(CuS04-5H20)
Cobalt(Il) Nitrate

0.05 0.05 mg/L

(Co(NOs3)2:6H20)

For nitrogen-fixing cyanobacteria, Sodium Nitrate (Stock 1) is omitted.[2]

Experimental Protocols
Preparation of BG11 Stock Solutions

It is recommended to prepare concentrated stock solutions of the different components to
ensure accuracy and ease of medium preparation.[4][5]

Protocol 1: Preparation of Macronutrient and Chelator Stock Solutions

e For each component listed in Table 1 (excluding trace metals), weigh the specified amount of
chemical.

o Dissolve the chemical in 1 liter of distilled or deionized water. Stir until fully dissolved. Heat
may be required for some components.[3]

o Store each stock solution in a clearly labeled, sterile container at 4°C.[6][7]

Protocol 2: Preparation of Trace Metal Stock Solution (A5+Co)

To approximately 950 mL of distilled or deionized water, add each of the trace metal
components listed in Table 1 in the order they are listed.[1]

Ensure each component is fully dissolved before adding the next.

Bring the final volume to 1 liter with distilled or deionized water.

Store the trace metal stock solution in a sterile container at 4°C.[1]

Preparation of Final BG11 Medium (1 Liter)

Protocol 3: Assembling the Final Medium
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Begin with approximately 900 mL of distilled or deionized water in a 1-liter flask or beaker.[1]

[6]

While stirring, add the specified volume of each stock solution (as detailed in Table 1) to the
water.[6] It is crucial to add the components in the order listed to prevent precipitation.[6]

Bring the final volume to 1 liter with distilled or deionized water.[6]
Adjust the pH of the medium to 7.1-7.4 using 1M HCI or NaOH.[2][8]

For solid medium, add 10-15 g/L of agar before sterilization.[4]

Sterilization for Large-Scale Cultivation

For large-scale cultivation, traditional autoclaving of large volumes of media can be impractical.

Alternative methods are often employed.

Protocol 4: Sterilization Methods

Autoclaving: For smaller large-scale operations, autoclaving at 121°C for 15-30 minutes is
the standard method.[5][9][10] Ensure the autoclave is not overloaded to allow for proper
steam penetration.

Filtration: For very large volumes, filter sterilization through a 0.22 um filter is a common
alternative.[10] This method is effective but can be more expensive.

Pasteurization: Heating the medium to 80°C for 1-2 hours can be used to reduce the
microbial load, though it may not achieve complete sterility.[11]

Chemical Sterilization: Methods such as chlorination followed by dechlorination can be cost-
effective for open pond systems.[12] However, residual chemicals must be completely
neutralized to avoid toxicity to the algae.

Large-Scale Cultivation Parameters

Successful large-scale cultivation requires the optimization of several physical parameters.

Table 3: Typical Physical Parameters for Large-Scale Algae Cultivation

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://ncma.bigelow.org/PDF%20Files/NCMA%20algal%20medium%20BG-11.pdf
https://web.biosci.utexas.edu/utex/Media%20PDF/bg-11-medium.pdf
https://web.biosci.utexas.edu/utex/Media%20PDF/bg-11-medium.pdf
https://web.biosci.utexas.edu/utex/Media%20PDF/bg-11-medium.pdf
https://web.biosci.utexas.edu/utex/Media%20PDF/bg-11-medium.pdf
https://www.ccap.ac.uk/wp-content/uploads/MR_BG11.pdf
https://research.csiro.au/anaccmethods/wp-content/uploads/sites/337/2021/03/BG-11_mod_CSIRO_2021.pdf
http://sagdb.uni-goettingen.de/culture_media/20%20BG11%20Medium.pdf
https://nora.nerc.ac.uk/id/eprint/5236/1/Culturing_algae.pdf
https://static.igem.org/mediawiki/2019/6/6d/T--KU_LEUVEN--Prot_BG11.pdf
https://ncma.bigelow.org/culture-methods
https://ncma.bigelow.org/culture-methods
https://www.fao.org/4/w3732e/w3732e06.htm
https://www.researchgate.net/post/Can_anyone_help_me_with_the_methods_of_media_sterilisation_apart_from_autoclaving_steam_for_cultivating_algae_in_big_scale
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580790?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Parameter

Typical Range

Notes

pH

7.0-9.0

The optimal pH is species-
specific.[11] For BG11, a
starting pH of 7.1-7.4 is
common.[2][8] The pH will
naturally rise during active
photosynthesis and may
require COz sparging to
control.

Temperature

20 - 30°C

Most cyanobacteria and green
algae cultured in BG11 thrive
in this range.[11][13]
Temperature control is crucial
in large-scale systems to

prevent overheating.

Light Intensity

50 - 200 umol photons m—2 s—1

The optimal light intensity
varies with the culture density
and species.[9][13][14] Higher
densities may require higher
light intensities to prevent light
limitation in the deeper parts of

the culture.

Aeration/Mixing

Continuous, gentle bubbling or

mechanical mixing

Provides a carbon source
(from air), prevents cell
settling, and ensures uniform
distribution of light and
nutrients.

Visualized Workflows

BG11 Medium Preparation Workflow
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Caption: Workflow for preparing BG11 medium from stock solutions.

Large-Scale Algae Cultivation Workflow
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Caption: General workflow for large-scale algae cultivation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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